Pyrido[1,2-a]pyrimidin-5-ium-9-ol;perchlorate

• Molecular Formula: C8H7ClN2O5
• Molecular Weight: 246.60 g/mol
• IUPAC Name: pyrido[1,2-a]pyrimidin-5-ium-9-ol;perchlorate
• InChI: InChI=1S/C8H6N2O.ClHO4/c11-7-3-1-5-10-6-2-4-9-8(7)10;2-1(3,4)5/h1-6H;(H,2,3,4,5)
• InChI Key: GBYFWAWMFUOXHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2N=CC=C[N+]2=C1)O.[O-]Cl(=O)(=O)=O

Description

Pyrido[1,2-a]pyrimidin-5-ium-9-ol;perchlorate is a complex organic compound characterized by its unique molecular structure. This compound is known for its potential applications in various scientific fields, including chemistry, biology, medicine, and industry. Its intricate structure and reactivity make it a subject of interest for researchers aiming to explore new chemical processes and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Pyrido[1,2-a]pyrimidin-5-ium-9-ol;perchlorate typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors, such as pyridine derivatives, under controlled conditions. The reaction conditions often require the use of strong acids or bases, and the process may involve heating or cooling to achieve the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up to meet commercial demands. This involves optimizing the synthetic routes to ensure high yield and purity. Advanced techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and reduce production costs.

Chemical Reactions Analysis

Types of Reactions: Pyrido[1,2-a]pyrimidin-5-ium-9-ol;perchlorate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of functional groups and the overall molecular structure of the compound.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophilic substitution reactions may involve reagents like halides or alkylating agents.

Major Products Formed: The major products formed from these reactions can vary depending on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions can produce alcohols or amines.

Scientific Research Applications

Pyrido[1,2-a]pyrimidin-5-ium-9-ol;perchlorate has several scientific research applications:

• Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

• Biology: The compound may be employed in biochemical studies to investigate enzyme mechanisms or cellular processes.

• Industry: It can be utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which Pyrido[1,2-a]pyrimidin-5-ium-9-ol;perchlorate exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to the modulation of biological processes. Understanding the precise mechanism requires detailed biochemical and structural studies.

Comparison with Similar Compounds

Pyrido[1,2-a]pyrimidin-5-ium-9-ol;perchlorate is compared with other similar compounds to highlight its uniqueness:

• 2,4-Dimethylpyrido[1,2-a]pyrimidin-5-ium perchlorate: This compound has additional methyl groups, which can affect its reactivity and properties.

• Pyrizo[1,2-a]pyrimidin-5-ium perchlorate: Similar in structure but with variations in the heterocyclic ring, leading to different chemical behavior.

• 3,5,7-Trimethylpyrazolo[1,2-a]pyridazin-4-ium perchlorate: This compound features a different heterocyclic system, resulting in distinct chemical properties.